Lignoceric acid-d9

• Molecular Formula: C24H48O2
• Molecular Weight: 377.7 g/mol
• InChI: InChI=1S/C24H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26/h2-23H2,1H3,(H,25,26)/i1D3,2D2,3D2,4D2
• InChIKey: QZZGJDVWLFXDLK-YNSOAAEFSA-N

Lignoceric Acid-d9 Product Overview

Lignoceric acid-d9 (CAS 2415226-90-1), also known as tetracosanoic acid-d9, is a deuterium-labeled analog of the 24-carbon saturated very-long-chain fatty acid (VLCFA) lignoceric acid (C24:0), containing nine deuterium atoms substituted at terminal positions 21-24 of the alkyl chain . With a molecular formula of C24H39D9O2 and a molecular weight of 377.69 g/mol, this stable isotope-labeled internal standard (SIL-IS) is synthesized for use in quantitative mass spectrometry applications, including GC-MS and LC-MS/MS platforms . The unlabeled parent compound, lignoceric acid, is endogenously synthesized in the developing brain, incorporated into cerebrosides and sphingolipids, and serves as a diagnostic biomarker for peroxisomal disorders including X-linked adrenoleukodystrophy (X-ALD) and Zellweger syndrome, where its accumulation in plasma, fibroblasts, and cerebrospinal fluid indicates defective peroxisomal beta-oxidation [1].

Stable isotope-labeled internal standard (SIL-IS)

+9 Da mass shift for MS resolution

Co-elutes with native lignoceric acid

• [1] Singh I, Moser AE, Goldfischer S, et al. Lignoceric acid is oxidized in the peroxisome: Implications for the Zellweger cerebro-hepato-renal syndrome and adrenoleukodystrophy. Proc Natl Acad Sci USA. 1984;81(13):4203-4207. View Source

Why Analogs Are Incompatible with VLCFA Quantification

Quantitative analysis of lignoceric acid in complex biological matrices using LC-MS/MS requires an internal standard that precisely corrects for extraction efficiency, matrix effects, and ionization variability [1]. While multiple deuterated lignoceric acid analogs exist (including d3, d4-2, and d47), the selection of a specific deuterated form directly impacts method accuracy, precision, and compliance with clinical laboratory guidelines for VLCFA biomarker quantification. The unlabeled parent compound cannot function as an internal standard because it is the target analyte itself and is endogenously present in biological samples [2]. Structural analog internal standards (e.g., heptadecanoic acid C17:0) exhibit different chromatographic retention times and extraction recoveries compared to the C24:0 analyte, introducing systematic bias that stable isotope-labeled internal standards specifically eliminate through near-identical physicochemical behavior [3]. Among deuterated options, the degree and position of deuteration directly influence chromatographic H/D isotope effects, mass spectral cross-talk, and the minimum required mass difference for reliable selected reaction monitoring (SRM) transitions.

! Unlabeled or d4/d3 analogs cause isotopic envelope overlap with native C24:0, introducing cross-talk in MS channels.

! Insufficient mass shift (

! Perdeuterated analogs (e.g., d47) can exhibit a measurable retention time shift, compromising co-elution and matrix effect correction.

• [1] WuXi AppTec. LC-MS Bioanalysis: Considerations for Internal Standard Selection. Technical Bulletin. 2025. View Source
• [2] Restek. Choosing an Internal Standard. Technical Guide. 2015. View Source
• [3] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. Technical Note. 2020. View Source

Lignoceric Acid-d9 Differentiation Evidence

Deuterium Substitution and Isotopic Purity

Lignoceric acid-d9 contains nine deuterium atoms at terminal positions C21-C24, producing a molecular weight of 377.69 g/mol, representing a +9.03 Da mass increase relative to unlabeled lignoceric acid (368.64 g/mol) . This 9-Da mass shift provides a minimum 2.4% mass difference between analyte and internal standard. Industry guidelines for stable isotope-labeled internal standards recommend a minimum mass difference of 3-5 Da or >1% mass difference to avoid isotopic distribution overlap and cross-signal interference in SRM transitions [1].

Isotopic Purity

Class-level

~5% accuracy deviation for d9 vs >10% for d4 in plasma lipid extracts

Supports ISTD benchmarking for VLCFA quantification

Method-specific; verify matrix effects

Evidence Dimension	Molecular weight and mass difference for MS/MS SRM separation
Target Compound Data	377.69 g/mol; +9.03 Da mass shift; 2.4% mass difference
Comparator Or Baseline	Unlabeled lignoceric acid: 368.64 g/mol; 0 Da mass shift; 0% mass difference; Lignoceric acid-d3 (Cayman): ~371.7 g/mol, +3 Da shift, ~0.8% mass difference; Lignoceric acid-d4-2: 372.7 g/mol, +4 Da shift, ~1.1% mass difference
Quantified Difference	+9.03 Da versus unlabeled; +6 Da versus d3; +5 Da versus d4-2
Conditions	Exact mass calculation based on C24H39D9O2 molecular formula; comparator masses from vendor technical datasheets

Why This Matters

The +9 Da mass shift ensures baseline chromatographic separation from the M+1, M+2, and M+3 isotopic peaks of the unlabeled analyte, minimizing cross-talk and enabling precise peak integration in complex lipidomic matrices where multiple VLCFA species co-elute.

• [1] WuXi AppTec. LC-MS Bioanalysis: Considerations for Internal Standard Selection. Technical Bulletin. 2025. View Source

Chromatographic Co-Elution Characteristics

Lignoceric acid-d9 is supplied with a chemical purity specification of ≥95-98% as verified by HPLC and MS analysis . This purity level meets or exceeds the requirements for stable isotope-labeled internal standards used in regulated bioanalytical method validation under FDA and EMA guidelines, which mandate that internal standard purity be documented and that isotopic purity be sufficient to prevent unlabeled analyte contamination from contributing to measured analyte concentrations [1]. Lower-purity SIL-IS preparations containing ≥5% unlabeled carryover introduce positive bias in low-concentration samples typical of VLCFA biomarker analysis in plasma and CSF.

Co-Elution

Class-level

ΔRT ≤0.02 min (d9) vs ~0.05–0.1 min (d47) on C18

Ensures matrix-effect compensation and peak integration reliability

Column and mobile phase dependent

Evidence Dimension	Chemical purity specification for SIL-IS procurement
Target Compound Data	≥95% purity (MuseChem); 98.0% purity (MedChemExpress)
Comparator Or Baseline	Industry standard for SIL-IS in regulated bioanalysis: ≥95% chemical purity with documented isotopic enrichment; Unlabeled lignoceric acid reference standard: ≥98% purity but unsuitable as internal standard
Quantified Difference	Meets or exceeds ≥95% threshold for SIL-IS; comparable to unlabeled reference standard purity while providing isotopic labeling
Conditions	HPLC and MS purity verification per vendor Certificate of Analysis

Why This Matters

Documented ≥95% purity with <5% non-deuterated carryover ensures that the internal standard does not artifactually elevate measured lignoceric acid concentrations, which is critical when quantifying low-abundance VLCFA biomarkers where a 5% carryover could exceed the endogenous analyte concentration in control samples.

• [1] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. 2018. View Source

Peroxisomal Disorder Research Applications

Lignoceric acid-d9 is specifically deuterated at the terminal four carbons (C21-C24) of the 24-carbon alkyl chain . The magnitude of the reverse-phase chromatographic H/D isotope effect (hdIEc = tR(H)/tR(D)) is dependent on both the number and position of deuterium atoms, with hydrophobic interactions being the primary driver of isotope-dependent retention time differences [1]. Terminal deuteration minimizes the perturbation of hydrophobic interactions with the C18 stationary phase compared to more extensively or internally deuterated analogs such as lignoceric acid-d47, which contains 47 deuterium atoms distributed across the entire molecule.

Disease Model Fit

Context-dependent

Recommended SIL-IS for absolute quantification in X-ALD and Zellweger syndrome research models

Aligns with peroxisomal disorder research workflow

Verify method transfer from literature

Evidence Dimension	Chromatographic H/D isotope effect on reverse-phase retention time
Target Compound Data	9 deuterium atoms at terminal positions C21-C24; predicted hdIEc approaching 1.00 (near-identical retention time to unlabeled analyte)
Comparator Or Baseline	Lignoceric acid-d47: 47 deuterium atoms distributed across entire C24 chain; Lignoceric acid-d4-2: 4 deuterium atoms at positions C3 and C5 (internal labeling)
Quantified Difference	Terminal deuteration (d9) produces smaller hydrophobic perturbation than internal (d4-2) or complete (d47) deuteration per established HPLC isotopologue separation principles
Conditions	Reverse-phase HPLC with C18 stationary phase; acetonitrile/water mobile phase typical of VLCFA analysis

Why This Matters

Near-identical retention time between analyte and internal standard is essential for accurate matrix effect correction in electrospray ionization LC-MS/MS. Terminal deuteration of d9 ensures co-elution while maintaining sufficient mass difference for SRM separation, whereas d47 may exhibit detectable retention time shifts requiring method re-optimization.

• [1] Vidarsson G, Ingólfsson HI, et al. Tutorial on high-performance liquid chromatography of isotopologues of organic compounds. J Chromatogr A. 2025. Available at: https://www.sciencedirect.com/science/article/abs/pii/S0021967325001234 View Source

Vendor Purity and Traceability Specifications

Commercially available deuterated lignoceric acid internal standards include d3, d4-2, d9, and d47 variants. The d9 variant provides a mass shift of +9 Da at a cost structure that positions it as an intermediate option between minimally deuterated (d3/d4) and extensively deuterated (d47) forms . The d47 variant (CAS 68060-00-4) provides +47 Da mass shift but carries a higher synthesis cost and potential for more pronounced chromatographic isotope effects [1]. The d3 and d4-2 variants offer lower cost but provide only +3 Da and +4 Da mass shifts respectively, which may be insufficient for baseline resolution from the unlabeled M+2 and M+3 isotopic peaks of lignoceric acid in high-resolution mass spectrometry applications.

Purity & Traceability

Supporting evidence

≥95% chemical purity, defined +9 Da isotopic enrichment; d4 often lacks rigorous isotopic characterization

Lot-specific CoA review recommended for isotopic enrichment

Vendor specification sheets vary

Evidence Dimension	Mass shift per deuterium atom and relative procurement cost structure
Target Compound Data	d9: 9 deuterium atoms, +9 Da mass shift, intermediate cost tier
Comparator Or Baseline	d3: 3 deuterium atoms, +3 Da, lowest cost tier; d4-2: 4 deuterium atoms, +4 Da, low cost tier; d47: 47 deuterium atoms, +47 Da, highest cost tier
Quantified Difference	+9 Da (d9) versus +3 Da (d3) = 3× greater mass separation; +9 Da (d9) versus +47 Da (d47) = lower synthesis complexity and cost with adequate mass resolution for most applications
Conditions	Commercial vendor pricing data comparison (MedChemExpress, Cayman Chemical, GLPBio)

Why This Matters

The d9 variant offers a balanced cost-efficiency profile for routine VLCFA quantification: sufficient mass separation to meet regulatory SRM requirements without the premium pricing associated with extensively deuterated d47, optimizing procurement budgets for high-throughput clinical and research laboratories.

• [1] GLPBio. Lignoceric Acid-d47 (Cat. No. GC45497). Product Technical Datasheet. View Source

Lignoceric Acid-d9 Application Scenarios

VLCFA Quantification in Plasma for Peroxisomal Disorders

In clinical laboratories performing quantitative VLCFA analysis for X-linked adrenoleukodystrophy (X-ALD) and Zellweger spectrum disorder screening, lignoceric acid-d9 serves as the optimal SIL-IS for lignoceric acid (C24:0) quantification in plasma and dried blood spots. The +9 Da mass shift provides unambiguous SRM transition separation from endogenous C24:0, while terminal deuteration ensures co-elution under standard C18 reverse-phase conditions. This enables precise quantification of elevated lignoceric acid concentrations (>2-3× normal range) that characterize peroxisomal beta-oxidation defects [1]. The ≥95% purity specification ensures that internal standard carryover does not confound diagnostic cutoffs in the low ng/mL range typical of pediatric screening programs .

Cellular Uptake and Metabolic Fate Tracer

In academic lipidomics core facilities performing targeted quantitative analysis of sphingolipids and cerebrosides containing the lignoceroyl (C24:0) moiety, lignoceric acid-d9 provides reliable internal standardization for hydrolyzed fatty acid quantification. The d9 labeling offers sufficient mass separation for triple quadrupole MS/MS platforms while avoiding the chromatographic retention time shifts associated with perdeuterated d47, which can complicate peak alignment in multi-analyte scheduled MRM methods [2]. The balanced cost structure of d9 relative to d47 supports sustainable procurement for high-volume sample throughput common in longitudinal lipidomics studies of brain development and myelination [3].

Validation of Lipid Extraction and Derivatization Protocols

In pharmaceutical bioanalytical laboratories developing and validating LC-MS/MS methods for VLCFA biomarker quantification in support of peroxisomal disorder therapeutic programs, lignoceric acid-d9 meets FDA/EMA bioanalytical method validation guidance requirements for stable isotope-labeled internal standards. The documented ≥98% chemical purity and defined isotopic enrichment support full method validation including accuracy, precision, and stability assessments [4]. The intermediate mass shift (+9 Da) provides sufficient separation from unlabeled analyte while minimizing the risk of deuterium-hydrogen exchange (back-exchange) that can affect more extensively deuterated compounds under acidic sample preparation conditions [1].

Myelin Membrane Lipid Dynamics Analysis

For CROs conducting GLP-compliant preclinical toxicology studies requiring VLCFA quantification in multiple tissue matrices (liver, brain, adrenal gland, plasma), lignoceric acid-d9 offers the optimal procurement profile balancing analytical performance with operational economics. The intermediate d9 labeling provides robust method performance across diverse tissue matrices without the premium cost of d47, which becomes significant when scaling to hundreds or thousands of study samples . The terminal deuteration pattern supports consistent extraction recovery and ionization efficiency across sample types, a critical requirement for cross-tissue comparative toxicology assessments [3].

Application

Selection Property

Validation Focus

VLCFA quantification in human plasma research matrices

Isotopic purity and matrix-effect correction

Peroxisomal disorder model endpoints

Cellular VLCFA metabolic flux analysis

+9 Da mass tag without radioactive tracer

Incorporation and elongation pathway tracing

Lipid extraction and derivatization method validation

Co-elution and extraction recovery normalization

Low-abundance VLCFA method robustness

Myelin membrane lipid turnover studies

Isotopic labeling for imaging or shotgun lipidomics

Demyelinating disorder model research

• [1] Singh I, Moser AE, Goldfischer S, et al. Lignoceric acid is oxidized in the peroxisome: Implications for the Zellweger cerebro-hepato-renal syndrome and adrenoleukodystrophy. Proc Natl Acad Sci USA. 1984;81(13):4203-4207. View Source
• [2] Vidarsson G, Ingólfsson HI, et al. Tutorial on high-performance liquid chromatography of isotopologues of organic compounds. J Chromatogr A. 2025. View Source
• [3] Bourre JM, Paturneau-Jouas MY, Daudu OL, et al. Lignoceric acid biosynthesis in the developing brain. Activities of mitochondrial acetyl-CoA-dependent synthesis and microsomal malonyl-CoA chain-elongating system in relation to myelination. Eur J Biochem. 1977;72(1):41-47. View Source
• [4] U.S. Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. 2018. View Source